Cas no 394223-00-8 (1H-Indole-2-carboxaldehyde, 4,6-difluoro-)
394223-00-8 structure
Product Name:1H-Indole-2-carboxaldehyde, 4,6-difluoro-
CAS No:394223-00-8
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD24611808
CID:1508212
PubChem ID:22281720
Update Time:2025-04-21
1H-Indole-2-carboxaldehyde, 4,6-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxaldehyde, 4,6-difluoro-
- 394223-00-8
- 4,6-Difluoro-1H-indole-2-carboxaldehyde
- DTXSID401281146
- SCHEMBL4279370
- 4,6-difluoro-1H-indole-2-carbaldehyde
-
- MDL： MFCD24611808
- Inchi： 1S/C9H5F2NO/c10-5-1-8(11)7-3-6(4-13)12-9(7)2-5/h1-4,12H
- InChI Key： FPINVVZZVUZIHB-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1C=C(C=O)N2)F
Computed Properties
- Exact Mass: 181.03395
- Monoisotopic Mass: 181.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 32.86
1H-Indole-2-carboxaldehyde, 4,6-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 223292-1g |
4,6-Difluoro-1H-indole-2-carbaldehyde, 95% min |
394223-00-8 | 95% | 1g |
$1470.00 | 2023-09-09 | |
| Matrix Scientific | 223292-5g |
4,6-Difluoro-1H-indole-2-carbaldehyde, 95% min |
394223-00-8 | 95% | 5g |
$4410.00 | 2023-09-09 | |
| 1PlusChem | 1P01PQ2Z-50mg |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 50mg |
$255.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-100mg |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 100mg |
$350.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-250mg |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 250mg |
$491.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-500mg |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 500mg |
$737.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-1g |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 1g |
$926.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-2.5g |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 2.5g |
$1756.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-5g |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 5g |
$2569.00 | 2024-05-03 | |
| 1PlusChem | 1P01PQ2Z-10g |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- |
394223-00-8 | 95% | 10g |
$3779.00 | 2024-05-03 |
1H-Indole-2-carboxaldehyde, 4,6-difluoro- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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